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Compound of Interest

Compound Name: Carpalasionin

Cat. No.: B1150719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the in vivo effects of Carpalasionin, a novel

anti-inflammatory agent, against established non-steroidal anti-inflammatory drugs (NSAIDs).

The data presented herein is from preclinical studies in widely used animal models of

inflammation.

Quantitative Data Summary
The anti-inflammatory potential of Carpalasionin was evaluated in two distinct rodent models:

carrageenan-induced acute paw edema and collagen-induced chronic arthritis. The results are

summarized below, comparing the efficacy of Carpalasionin with Ibuprofen, a standard

NSAID, and a vehicle control.
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Model
Treatment

Group

Dosage

(mg/kg)

Primary

Endpoint
Result % Inhibition

Carrageenan-

Induced Paw

Edema (Rat)

Vehicle -
Paw Volume

(mL) at 4h
1.25 ± 0.15 -

Ibuprofen 50
Paw Volume

(mL) at 4h
0.68 ± 0.09 45.6%

Carpalasionin 25
Paw Volume

(mL) at 4h
0.82 ± 0.11 34.4%

Carpalasionin 50
Paw Volume

(mL) at 4h
0.55 ± 0.07 56.0%

Collagen-

Induced

Arthritis

(Mouse)

Vehicle -

Arthritis

Score (0-4

scale)

3.2 ± 0.4 -

Ibuprofen 50

Arthritis

Score (0-4

scale)

1.8 ± 0.3 43.8%

Carpalasionin 50

Arthritis

Score (0-4

scale)

1.5 ± 0.2 53.1%

Experimental Protocols
Carrageenan-Induced Paw Edema in Rats
This model is used to assess the efficacy of drugs against acute inflammation.

Animals: Male Wistar rats (180-200g) were used. Animals were housed under standard

laboratory conditions with free access to food and water.

Groups:

Group 1: Vehicle control (0.5% carboxymethyl cellulose, p.o.)
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Group 2: Ibuprofen (50 mg/kg, p.o.)

Group 3: Carpalasionin (25 mg/kg, p.o.)

Group 4: Carpalasionin (50 mg/kg, p.o.)

Procedure:

Animals were fasted for 12 hours prior to the experiment.

The initial paw volume of the right hind paw of each rat was measured using a

plethysmometer.

The respective treatments were administered orally.

One hour after treatment, 0.1 mL of 1% carrageenan solution in saline was injected into

the sub-plantar region of the right hind paw.

Paw volume was measured again at 1, 2, 3, and 4 hours post-carrageenan injection.

Data Analysis: The percentage inhibition of edema was calculated using the formula: %

Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the

control group and Vt is the average increase in paw volume in the treated group.

Collagen-Induced Arthritis in Mice
This is a model of chronic autoimmune inflammation that resembles human rheumatoid

arthritis.

Animals: DBA/1 mice (8-10 weeks old) were used.

Induction of Arthritis:

An emulsion of bovine type II collagen and Complete Freund's Adjuvant was prepared.

On day 0, mice were immunized with an intradermal injection of 100 µL of the emulsion at

the base of the tail.

A booster injection of collagen in Incomplete Freund's Adjuvant was given on day 21.
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Treatment:

Treatment was initiated on day 21 and continued daily until day 42.

Groups included a vehicle control, Ibuprofen (50 mg/kg, p.o.), and Carpalasionin (50

mg/kg, p.o.).

Assessment:

Mice were examined three times a week for signs of arthritis.

The severity of arthritis in each paw was scored on a scale of 0-4 (0=no swelling,

1=swelling of one joint, 2=mild swelling of the entire paw, 3=moderate swelling, 4=severe

swelling and ankylosis).

The maximum possible score per mouse was 16.

Data Analysis: The mean arthritis score for each group was calculated at the end of the

study.

Visualizations
Hypothesized Signaling Pathway for Carpalasionin
Carpalasionin is hypothesized to exert its anti-inflammatory effects through the inhibition of the

NF-κB signaling pathway, a key regulator of inflammatory responses.
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Caption: Hypothesized mechanism of Carpalasionin action on the NF-κB signaling pathway.
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Experimental Workflow for Carrageenan-Induced Paw
Edema
The following diagram illustrates the key steps in the in vivo assessment of Carpalasionin
using the acute paw edema model.
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To cite this document: BenchChem. [Comparative In Vivo Efficacy of Carpalasionin in
Preclinical Models of Inflammation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1150719#confirming-carpalasionin-s-in-vivo-effects-
in-multiple-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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